Cas no 54774-99-1 (Propanoic acid, 2,3-dichloro-, 1-methylethyl ester)

• Product Name: Propanoic acid, 2,3-dichloro-, 1-methylethyl ester
• CAS No: 54774-99-1
• MF: C₆H₁₀Cl₂O₂
• MW: 185.048400402069
• CID: 353700
• PubChem ID: 521536
• Update Time: 2025-04-19

Propanoic acid, 2,3-dichloro-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,3-dichloro-, 1-methylethyl ester
• 2,3-Dichloropropionic acid isopropyl ester
• propan-2-yl 2,3-dichloropropanoate
• Isopropyl 2,3-dichloropropanoate
• Isopropyl 2,3-dichloropropionate
• Isopropyl-alpha,beta-dichloro propionate
• Propionic acid, 2,3-dichloro-, isopropyl ester
• Isopropyl 2,3-dichloropropanoate #
• 54774-99-1
• DTXSID40334674
• DQNKZNXCBULFCV-UHFFFAOYSA-N
• SCHEMBL8924479

• Inchi： 1S/C6H10Cl2O2/c1-4(2)10-6(9)5(8)3-7/h4-5H,3H2,1-2H3
• InChI Key： DQNKZNXCBULFCV-UHFFFAOYSA-N
• SMILES： ClC(CCl)C(=O)OC(C)C

Computed Properties

• Exact Mass: 184.0059
• Monoisotopic Mass: 184.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.2010
• Boiling Point: 264.52°C (rough estimate)
• Refractive Index: 1.4470 (estimate)
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives